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Compound of Interest

2-(Morpholine-4-carbonyl)benzoic
Compound Name: d
aci

Cat. No.: B1345164

An In-depth Technical Guide to the Physical Properties of 2-(Morpholine-4-carbonyl)benzoic
acid

Introduction

2-(Morpholine-4-carbonyl)benzoic acid is a chemical compound with the molecular formula
C12H13NO4[1][2][3]. It belongs to the classes of benzoic acids and morpholines. This guide
provides a comprehensive overview of its physical properties, tailored for researchers,
scientists, and professionals in drug development. The document summarizes key quantitative
data, outlines experimental protocols for property determination, and includes visual workflows
for clarity.

Core Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-(Morpholine-4-carbonyl)benzoic
acid is presented below. It is important to note that some of these values are predicted based
on computational models.
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Property Value Source
Molecular Formula C12H13NO4 [1112][3]
Molecular Weight 235.24 g/mol [11[2][3]
CAS Number 73728-40-2 [1114]

Boiling Point (Predicted)

464.7 £40.0 °C

[1]

Density (Predicted)

1.320 + 0.06 g/cm?3

[1]14]

pKa (Predicted)

3.41+0.36

[1]14]

Physical Form

Solid

[5]

Experimental Protocols

The determination of the physical properties of organic compounds like 2-(Morpholine-4-

carbonyl)benzoic acid involves standardized laboratory procedures[6][7]. Below are detailed

methodologies for key experiments.

Melting Point Determination

The melting point is a critical indicator of a substance's purity[6].

Principle: The temperature at which a solid transitions to a liquid is its melting point. For a pure

crystalline solid, this transition occurs over a narrow temperature range.

Apparatus:

Capillary tubes

Mortar and pestle

Procedure:

Melting point apparatus (e.g., Vernier Melt Station or similar)[7]

Sample of 2-(Morpholine-4-carbonyl)benzoic acid
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e Ensure the 2-(Morpholine-4-carbonyl)benzoic acid sample is completely dry and finely
powdered using a mortar and pestle.

e Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.
e Place the capillary tube into the heating block of the melting point apparatus.

o Heat the sample at a steady rate. As the temperature approaches the expected melting
point, reduce the heating rate to approximately 1-2 °C per minute.

e Record the temperature at which the first drop of liquid appears (the beginning of the melting
range) and the temperature at which the entire sample becomes liquid (the end of the
melting range).

» Repeat the measurement to ensure accuracy[6].

Sample Preparation Measurement

[Dry and powder the sample Pack capillary tube Place in apparatus Heat sample Record melting range

Click to download full resolution via product page

Workflow for Melting Point Determination.

Boiling Point Determination (for liquids)

While 2-(Morpholine-4-carbonyl)benzoic acid is a solid at room temperature, a general
procedure for determining the boiling point of an organic liquid is described for completeness,
as it is a fundamental physical property[7].

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure[7].

Apparatus:
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Simple distillation apparatus (round-bottom flask, distillation head, condenser, receiving
flask)[7]

Heating mantle

Thermometer

Boiling chips
Procedure:
e Place a volume of the liquid sample into a round-bottom flask along with a few boiling chips.

o Assemble the simple distillation apparatus, ensuring the thermometer bulb is positioned just
below the side arm of the distillation head to accurately measure the vapor temperature[7].

e Begin heating the flask.

o The temperature will rise and then stabilize as the liquid boils and the vapor condenses. This
stable temperature is the boiling point[7].

e Record the temperature range over which the liquid distills.

C’-\ssemble distillation apparatus]—»[Heat the liquid sampl(—.)—PEDbserve temperature stabilization Record the boiling point
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Workflow for Boiling Point Determination.

Solubility Assessment

Principle: The solubility of a compound is determined by its intermolecular interactions with a
solvent. The "like dissolves like" principle is a general guideline, where polar compounds tend
to dissolve in polar solvents and non-polar compounds in non-polar solvents[6].

Apparatus:
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o Test tubes
e \ortex mixer or stirring rods

» A selection of solvents (e.g., water, ethanol, acetone, dimethyl sulfoxide (DMSO),
dichloromethane)

Procedure:

Place a small, measured amount of 2-(Morpholine-4-carbonyl)benzoic acid (e.g., 1-2 mg)

into a series of test tubes.
e Add a small volume (e.g., 1 mL) of a different solvent to each test tube.
o Agitate the mixture vigorously for a set period.
e Observe and record whether the solid dissolves completely, partially, or not at all.

e The solubility can be qualitatively described (e.g., soluble, sparingly soluble, insoluble) or
guantitatively determined by finding the mass of solute that dissolves in a given volume of
solvent to create a saturated solution.

(Add sample to test tubes)

Add various solvents

'

Agitate the mixtures

(Observe and record solubilit))
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Workflow for Solubility Assessment.

Synthesis

While a detailed synthesis protocol is beyond the scope of this physical properties guide, the
general synthesis of similar compounds often involves the reaction of a benzoic acid derivative
with morpholine. For instance, methods for preparing morpholine benzoate compounds have
been described involving raw materials like 2-trifluoromethanesulfonyl methyl benzoate and
morpholine methyl benzoate under the promotion of an alkali and a palladium catalytic
system[8]. Another related synthesis involves the reaction of an amino acid with chloroacety!
chloride, followed by cyclization to form a morpholine-2,5-dione structure[9].

Conclusion

This technical guide provides a summary of the known and predicted physical properties of 2-
(Morpholine-4-carbonyl)benzoic acid. The inclusion of standardized experimental protocols
offers a practical framework for the empirical determination and verification of these properties
in a laboratory setting. The provided workflows aim to enhance the reproducibility of these
fundamental characterization experiments, which are crucial for applications in research and
drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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